Cas no 898356-32-6 (N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 898356-32-6
• MF: C₁₆H₁₅FN₂O₃
• MW: 302.300307512283
• CID: 5480328
• Update Time: 2025-07-15

N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-[(3-methoxyphenyl)methyl]oxamide
• N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide

• Inchi： 1S/C16H15FN2O3/c1-22-12-6-4-5-11(9-12)10-18-15(20)16(21)19-14-8-3-2-7-13(14)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： WSPNCKCKIGABLR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C(NC1=CC=CC=C1F)=O

Additional information on N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide

Comprehensive Overview of N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 898356-32-6): Properties, Applications, and Industry Insights

The compound N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 898356-32-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring both fluorophenyl and methoxyphenyl moieties, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for terms like "fluorophenyl derivatives", "methylethanediamide applications", and "CAS 898356-32-6 uses", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability in drug development. The presence of a fluorine atom in N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide contributes to its potential in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents. This aligns with trending topics such as "fluorine in drug discovery" and "targeted therapy intermediates", which dominate academic and industrial discussions.

The methoxyphenyl group in this compound further enhances its versatility. Methoxy-substituted aromatics are known for their electron-donating properties, which can influence the pharmacokinetics of derived molecules. Searches for "methoxy phenyl derivatives" and "electron-rich aromatic compounds" often lead to inquiries about this compound, highlighting its role in optimizing drug candidates. Additionally, its methylethanediamide backbone is a recurring motif in peptidomimetics, a hot topic in "AI-driven drug design" and "computational chemistry".

From a synthetic perspective, CAS No. 898356-32-6 is often explored for its reactivity in amide bond formation and cross-coupling reactions. Laboratories focusing on "green chemistry" and "sustainable synthesis" may investigate this compound as part of efforts to reduce waste and improve atom economy. Its compatibility with catalytic systems, such as palladium or copper-based catalysts, is another area of interest, as evidenced by frequent searches for "amide coupling catalysts" and "C-N bond formation".

Beyond pharmaceuticals, N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide has potential applications in material science. Its aromatic and polar functional groups make it a candidate for designing organic semiconductors or liquid crystals, topics gaining traction under "advanced materials research". The compound’s thermal stability and solubility profile are often analyzed in contexts like "high-performance polymers" and "optoelectronic materials".

Quality control and analytical characterization of this compound are critical for its commercial and research use. Techniques such as HPLC, NMR, and mass spectrometry are frequently mentioned alongside CAS 898356-32-6 in literature, addressing common queries like "purity analysis of fluorophenyl compounds" and "structural elucidation of diamides". Regulatory compliance, particularly in regions with stringent chemical safety standards, also drives searches for "certification of synthetic intermediates".

In summary, N-(2-fluorophenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 898356-32-6) is a multifaceted compound with broad applicability in drug development, materials science, and sustainable chemistry. Its alignment with trending search terms and industry needs underscores its importance, while its structural features continue to inspire innovation across scientific disciplines.